Cas no 1538041-15-4 (3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid)

• Product Name: 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid
• CAS No: 1538041-15-4
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5961218
• PubChem ID: 131600841
• Update Time: 2025-05-19

3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid
• 1538041-15-4
• EN300-1737200

• Inchi： 1S/C12H16O3/c1-7-4-10(5-9(3)12(14)15)11(13)6-8(7)2/h4,6,9,13H,5H2,1-3H3,(H,14,15)
• InChI Key： WBJDALXRAHRZJK-UHFFFAOYSA-N
• SMILES： OC1=CC(C)=C(C)C=C1CC(C(=O)O)C

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid

Professional Introduction to 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic Acid (CAS No. 1538041-15-4)

3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid, identified by the chemical compound code CAS No. 1538041-15-4, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a promising candidate for various applications in medicinal chemistry and biochemical studies.

The molecular formula of 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid can be represented as C₁₁H₁₄O₃. This structure incorporates a phenolic hydroxyl group, two methyl substituents on the aromatic ring, and a branched alkanoic acid moiety. Such a configuration not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of structurally complex organic compounds. The presence of both hydrophilic and lipophilic regions in 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid suggests its ability to interact with both aqueous and lipid environments, making it a versatile candidate for drug design. Specifically, the phenolic hydroxyl group can participate in hydrogen bonding interactions, while the alkanoic acid side chain can engage in hydrophobic interactions, thereby enhancing its binding affinity to biological macromolecules.

One of the most compelling aspects of this compound is its potential role in modulating enzymatic activities. Current research indicates that compounds with similar structural motifs have shown promise in inhibiting key enzymes involved in inflammatory pathways. For instance, studies have demonstrated that derivatives of substituted phenols can exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes or modulating lipoxygenase pathways. The 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid structure may offer a unique scaffold for developing novel anti-inflammatory agents with improved selectivity and reduced side effects.

The synthesis of CAS No. 1538041-15-4 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the Friedel-Crafts alkylation followed by hydroxylation and carboxylation steps. Advanced techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal byproducts. The efficiency of these synthetic protocols is crucial for large-scale production and subsequent pharmaceutical applications.

In addition to its pharmacological relevance, 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid has shown promise in material science applications. Its ability to form stable complexes with metal ions makes it a potential candidate for use in metal-organic frameworks (MOFs) or as a chelating agent in catalytic systems. Recent studies have explored its role in enhancing the stability and selectivity of catalysts used in organic transformations, highlighting its versatility beyond traditional pharmaceutical uses.

The analytical characterization of this compound is essential for ensuring its purity and consistency. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm its molecular structure and assess impurity profiles. These analytical methods provide critical data for understanding its behavior in biological systems and optimizing its therapeutic applications.

Evaluation of the pharmacokinetic properties of CAS No. 1538041-15-4 is another key area of research. Studies have begun to explore its absorption, distribution, metabolism, excretion (ADME) profile using both in vitro and in vivo models. Preliminary findings suggest that this compound exhibits moderate bioavailability and favorable metabolic stability, making it a promising candidate for further development into a therapeutic agent. Additionally, its potential interactions with cytochrome P450 enzymes are being carefully assessed to predict any potential drug-drug interactions.

The impact of stereochemistry on the biological activity of 3-(2-hydroxy-4,5-dimethylphenyl)-2-methylpropanoic acid cannot be overstated. Enantiomeric purity is crucial for ensuring optimal pharmacological effects while minimizing adverse reactions. Chiral resolution techniques such as crystallization or chromatography are employed to isolate individual enantiomers for further study. Understanding the stereochemical relationships between structure and activity will be pivotal in designing more effective derivatives with enhanced therapeutic profiles.

In conclusion, the exploration of novel organic compounds like CAS No. 1538041-15-4 continues to drive advancements in chemical biology and drug discovery. Its unique structural features offer multiple avenues for therapeutic intervention, particularly in areas such as inflammation management and enzyme inhibition. As research progresses, further insights into its mechanism of action and pharmacokinetic properties will pave the way for innovative applications in medicine and beyond.